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Compound of Interest

Compound Name: APN-Azide

Cat. No.: B12054564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
APN-Azide (3-(4-azidophenyl)propiolonitrile) is a hetero-bifunctional crosslinking agent of

significant interest in bioconjugation and drug development.[1] Its utility lies in its dual

functionality: an azide group for "click chemistry" reactions and a propiolonitrile moiety that

exhibits chemoselectivity for cysteine residues.[1] However, the presence of the azide

functional group necessitates stringent safety protocols due to its potential instability and

toxicity. This guide provides an in-depth overview of the safety, handling, and experimental

considerations for APN-Azide, drawing from established guidelines for azide-containing

compounds.

Physicochemical and Hazard Properties of APN-
Azide
A clear understanding of the fundamental properties of APN-Azide is the first step toward safe

handling. The following tables summarize its key physicochemical data and hazard

classifications.

Table 1: Physicochemical Properties of APN-Azide
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Property Value Reference(s)

Chemical Name 3-(4-azidophenyl)propiolonitrile [2][3]

Synonyms APN-N3 [2][3]

CAS Number 1643841-88-6 [2][3]

Molecular Formula C₉H₄N₄ [2][3]

Molecular Weight 168.15 g/mol [2][3]

Appearance Powder [2]

Melting Point 100 °C [2]

Storage Temperature 2-8°C [2]

Table 2: Hazard Identification and Safety Classifications
for APN-Azide
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Hazard
Classificati
on

GHS
Pictogram

Signal
Word

Hazard
Statement
(H-Code)

Precautiona
ry
Statement
(P-Code)

Reference(s
)

Flammable

Solid

GHS02

(Flame)
Danger

H228:

Flammable

solid

P210: Keep

away from

heat, hot

surfaces,

sparks, open

flames and

other ignition

sources. No

smoking.

[2]

Skin

Corrosion/Irrit

ation

GHS07

(Exclamation

Mark)

Warning

H315:

Causes skin

irritation

P302 + P352:

IF ON SKIN:

Wash with

plenty of

soap and

water.

[2]

Serious Eye

Damage/Eye

Irritation

GHS07

(Exclamation

Mark)

Warning

H319:

Causes

serious eye

irritation

P305 + P351

+ P338: IF IN

EYES: Rinse

cautiously

with water for

several

minutes.

Remove

contact

lenses, if

present and

easy to do.

Continue

rinsing.

[2]

Specific

Target Organ

GHS07

(Exclamation

Warning H335: May

cause

P261: Avoid

breathing

[2]
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Toxicity

(Single

Exposure) -

Respiratory

Tract Irritation

Mark) respiratory

irritation

dust/fume/ga

s/mist/vapour

s/spray.

Stability and Reactivity of Aryl Azides
APN-Azide, as an aryl azide, possesses inherent stability concerns that must be respected.

The stability of organic azides is influenced by their molecular structure.[4]

Key Stability Considerations:

Carbon-to-Nitrogen Ratio (C/N): A general rule of thumb for the stability of organic azides is

the "Rule of Six," which suggests that having at least six carbon atoms for each energetic

group (like azide) provides sufficient dilution to render the compound relatively safe.[4] For

APN-Azide (C₉H₄N₄), the C/N ratio is 9/4 = 2.25. While this is greater than 1, it is still a

relatively low ratio, indicating that care must be taken.

Thermal Stability: Organic azides are sensitive to heat and can decompose violently.[4][5]

The decomposition of aryl azides can be initiated at lower temperatures compared to alkyl

azides. It is crucial to avoid heating APN-Azide unless as part of a controlled reaction

protocol.

Shock and Friction Sensitivity: Azide compounds can be sensitive to shock and friction.[6]

Avoid grinding or subjecting the material to sudden impacts.

Light Sensitivity: Some azides are light-sensitive and should be stored in amber vials to

prevent degradation.[1]

Incompatible Materials:

Acids: Azides react with acids to form hydrazoic acid (HN₃), which is highly toxic and

explosive.[1][4]

Metals: Contact with heavy metals such as copper, lead, silver, and mercury can lead to the

formation of highly explosive heavy metal azides.[1][5]
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Halogenated Solvents: Reactions with halogenated solvents like dichloromethane and

chloroform should be avoided as they can form explosive di- and tri-azidomethane.[1][5]

Strong Oxidizing and Reducing Agents: Avoid contact with strong oxidizing and reducing

agents.

Experimental Protocols and Handling Procedures
General Handling Precautions
Working with APN-Azide requires a designated workspace and adherence to strict safety

protocols.

Caption: General workflow for safely handling APN-Azide.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Nitrile gloves are recommended. Double gloving may be appropriate for

certain procedures.

Body Protection: A flame-retardant lab coat should be worn.

Engineering Controls:

All work with APN-Azide must be conducted in a certified chemical fume hood.

A blast shield should be used, especially when performing reactions or heating.

Illustrative Synthesis of an Aryl Azide (General Protocol)
While a specific protocol for APN-Azide is not readily available in the provided search results, a

general and effective method for synthesizing aryl azides from aromatic amines can be

adapted.[7] This method involves the in situ formation of a diazonium salt followed by azidation.

Aromatic Amine
(e.g., 4-aminophenylpropiolonitrile)

Diazotization
(NaNO₂, p-TsOH, water)

Step 1 Arenediazonium Tosylate
(in situ)

Azidation
(NaN₃, water)

Step 2 Aryl Azide
(APN-Azide)
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Caption: General reaction scheme for aryl azide synthesis.

Detailed Methodology (Illustrative):

Diazotization: To a stirred solution of the aromatic amine (1 equivalent) and p-toluenesulfonic

acid (p-TsOH) in water at room temperature, add a solution of sodium nitrite (NaNO₂) in

water dropwise. The reaction is typically rapid.

Azidation: To the freshly prepared solution of the arenediazonium tosylate, add a solution of

sodium azide (NaN₃) in water. The aryl azide product often precipitates from the reaction

mixture.

Workup: The solid product can be collected by filtration, washed with water, and dried under

vacuum.

Important Safety Note: This is a generalized protocol. The specific stoichiometry, reaction

times, and temperatures should be optimized for the synthesis of APN-Azide based on

literature precedents for similar compounds. Always start with small-scale reactions.

Purification of APN-Azide
Purification of organic azides requires careful consideration to avoid decomposition.

Avoid Distillation and Sublimation: These methods use elevated temperatures and should

never be used for purifying organic azides.[5]

Recommended Techniques:

Precipitation/Recrystallization: If a suitable solvent system can be found, this is often a

safe and effective method.

Extraction: Liquid-liquid extraction can be used to separate the product from water-soluble

impurities.

Column Chromatography: This can be a viable option, but care must be taken as the

stationary phase could potentially contribute to decomposition.[5] It is advisable to perform
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this on azides that are considered more stable.

A Standard Protocol for Protein Labeling with APN-
Azide
APN-Azide is frequently used to label cysteine residues in proteins.[2]

1. Dissolve protein in buffer
(pH 6.5-9.0, e.g., PBS)

at 1-10 mg/mL

2. Add APN-Azide stock solution
(1-5 molar eq. per free cysteine)

3. Incubate at room temperature
for 2 hours

4. Purify protein-azide conjugate
(e.g., size exclusion chromatography)

5. Proceed to click chemistry with alkyne-containing molecule

Click to download full resolution via product page

Caption: Experimental workflow for protein labeling with APN-Azide.

Methodology:

Dissolve the protein containing free cysteine residues in a suitable buffer (e.g., PBS, pH 6.5-

9.0) at a concentration of 1-10 mg/mL. Note: Avoid thiol-containing buffers.[2]

Add the appropriate amount of a stock solution of APN-Azide (typically 1-5 molar

equivalents per free cysteine).
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Incubate the reaction mixture at room temperature for 2 hours.[2]

If necessary, purify the resulting protein-azide conjugate using methods such as size

exclusion chromatography or ultrafiltration to remove excess APN-Azide.[2]

The purified conjugate is now ready for subsequent click chemistry reactions with alkyne-

modified molecules.[2]

Waste Disposal
Proper disposal of azide-containing waste is critical to prevent accidents.

Caption: Logical steps for the safe disposal of azide waste.

Key Disposal Guidelines:

Segregation: All azide-containing waste must be collected in a dedicated, clearly labeled

waste container.[1][4]

Incompatible Waste: Do not mix azide waste with acidic waste, as this can generate highly

toxic and explosive hydrazoic acid.[1][4] Also, avoid mixing with waste containing heavy

metals.

Deactivation: For residual sodium azide in reaction vessels, a common deactivation

procedure involves treatment with an aqueous solution of sodium nitrite followed by the slow

addition of an acid (e.g., sulfuric acid) to generate nitrous acid, which decomposes the azide.

[6] This procedure must be performed with extreme caution in a fume hood due to the

evolution of toxic nitrogen oxides.

Institutional Procedures: Always follow your institution's specific guidelines for hazardous

waste disposal. Contact your Environmental Health and Safety (EH&S) department for

detailed instructions.[4]

Emergency Procedures
Spills:
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Small Spills (in a fume hood): If you are trained and confident, you can clean up a small spill.

For solid APN-Azide, carefully sweep it up to avoid generating dust. For solutions, absorb

with an inert material. Decontaminate the area with a suitable solvent.

Large Spills or Spills Outside a Fume Hood: Evacuate the immediate area and alert others.

Contact your institution's emergency response team or EH&S.

Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes and seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for comprehensive safety training and institutional protocols. Always

consult the Safety Data Sheet (SDS) for APN-Azide and your institution's specific safety

guidelines before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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